Cas no 72169-35-8 (3-Phenylpent-2-ene-1,5-diol)

• Product Name: 3-Phenylpent-2-ene-1,5-diol
• CAS No: 72169-35-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2800139
• PubChem ID: 53711307
• Update Time: 2025-04-21

3-Phenylpent-2-ene-1,5-diol Chemical and Physical Properties

Names and Identifiers

• 72169-35-8
• 3-PHENYLPENT-2-ENE-1,5-DIOL
• DTXSID90706120
• 3-Phenylpent-2-ene-1,5-diol

• Inchi： 1S/C11H14O2/c12-8-6-11(7-9-13)10-4-2-1-3-5-10/h1-6,12-13H,7-9H2
• InChI Key： CARAOUISODXAIG-UHFFFAOYSA-N
• SMILES： OCCC(=CCO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.099
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų